4-(5-ethyl-1,3,4-thiadiazol-2-yl)-N-(4-fluorophenyl)piperidine-1-carboxamide

• IUPAC Name: 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-N-(4-fluorophenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C16H19FN4OS/c1-2-14-19-20-15(23-14)11-7-9-21(10-8-11)16(22)18-13-5-3-12(17)4-6-13/h3-6,11H,2,7-10H2,1H3,(H,18,22)
• InChI Key: AWZCNNZCQWKPJR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)C2CCN(CC2)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C16H19FN4OS
• Molecular Weight: 334.4 g/mol

Description

4-(5-ethyl-1,3,4-thiadiazol-2-yl)-N-(4-fluorophenyl)piperidine-1-carboxamide, also known as 4-ETFP, is an organic compound belonging to the piperidine carboxamide class of compounds. It is an important research chemical due to its potential applications in various scientific fields. 4-ETFP has been studied for its biological and chemical properties, as well as its potential use in laboratory experiments.

Scientific Research Applications

4-(5-ethyl-1,3,4-thiadiazol-2-yl)-N-(4-fluorophenyl)piperidine-1-carboxamide has been studied for its potential applications in various scientific fields. It has been investigated for its ability to inhibit the enzyme monoamine oxidase (MAO) type A, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. It has also been studied for its potential use in the treatment of depression and anxiety. Additionally, 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-N-(4-fluorophenyl)piperidine-1-carboxamide has been studied for its potential use in the treatment of Alzheimer’s disease and Parkinson’s disease.

Mechanism of Action

4-(5-ethyl-1,3,4-thiadiazol-2-yl)-N-(4-fluorophenyl)piperidine-1-carboxamide is a reversible inhibitor of MAO type A. It binds to the active site of the enzyme and prevents the oxidation of monoamine neurotransmitters. This inhibition of MAO type A activity leads to an increase in the levels of serotonin and dopamine in the brain, which is thought to be responsible for its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
4-(5-ethyl-1,3,4-thiadiazol-2-yl)-N-(4-fluorophenyl)piperidine-1-carboxamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of MAO type A, which leads to an increase in the levels of serotonin and dopamine in the brain. It has also been shown to increase the levels of norepinephrine, which is thought to be responsible for its antidepressant and anxiolytic effects. Additionally, 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-N-(4-fluorophenyl)piperidine-1-carboxamide has been shown to have anti-inflammatory and anti-oxidant effects, which may be beneficial for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

4-(5-ethyl-1,3,4-thiadiazol-2-yl)-N-(4-fluorophenyl)piperidine-1-carboxamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable. Additionally, it can be used in a variety of biological systems, making it useful for a variety of research applications. However, there are some limitations to its use in laboratory experiments. It is not water soluble, which can limit its use in certain biological systems. Additionally, it is not approved for human use and has not been tested for long-term safety or efficacy.

Future Directions

There are several potential future directions for the use of 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-N-(4-fluorophenyl)piperidine-1-carboxamide. It could potentially be used in the treatment of depression and anxiety, as well as other psychiatric disorders. Additionally, it could be investigated for its potential use in the treatment of Alzheimer’s disease and Parkinson’s disease. Additionally, it could be studied for its potential use in the treatment of inflammation and oxidative stress. Finally, it could be studied for its potential use in the treatment of other diseases, such as cancer and cardiovascular disease.

Synthesis Methods

4-(5-ethyl-1,3,4-thiadiazol-2-yl)-N-(4-fluorophenyl)piperidine-1-carboxamide can be synthesized by a two-step process. The first step involves the synthesis of 4-ethyl-1,3,4-thiadiazol-2-yl piperidine-1-carboxylic acid (ETPCA) from 4-fluorophenyl piperidine-1-carboxylic acid (FPPCA) and ethyl chloroformate. The second step involves the reaction of ETPCA with 5-ethyl-1,3,4-thiadiazol-2-amine (ETDA) to form 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-N-(4-fluorophenyl)piperidine-1-carboxamide.